2-Methoxy-5-(pyridin-3-yl)benzaldehyde

• Molecular Formula: C13H11NO2
• Molecular Weight: 213.23 g/mol
• IUPAC Name: 2-methoxy-5-pyridin-3-ylbenzaldehyde
• InChI: InChI=1S/C13H11NO2/c1-16-13-5-4-10(7-12(13)9-15)11-3-2-6-14-8-11/h2-9H,1H3
• InChI Key: HMZWDPWMRPUPLY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CN=CC=C2)C=O

Description

2-Methoxy-5-(pyridin-3-yl)benzaldehyde is a useful research compound. Its molecular formula is C13H11NO2 and its molecular weight is 213.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The title compound was prepared by employing the method described in Example 111, Step A with (3-formyl-4-methoxyphenyl)-boronic acid and the commercially available 3-bromopyridine. NMR (400 MHz, CDCl3): δ 10.53 (s, 1H), 8.89 (d, 1H, J=2 Hz), 8.63 (dd, 1H, J=5,1 Hz), 8.10 (dt, 1H, J=8,2 Hz), 8.09 (d, 1H, J=2 Hz), 7.83 (dd, 1H, J=9,2 Hz), 7.56 (dd, 1H, J=8,5 Hz), 7.17 (d, 1H, J=9 Hz), 4.02 (s, 3H). Mass spectrum (NH3 /CI): 214 (M+1).

Synthesis routes and methods III

Procedure details

N1 is prepared according to a method similar to Method A. Commercially available 3-formyl-4-methoxyphenylboronic acid (1.66 g, 9.22 mmol) is dissolved in 56 mL toluene and 14 mL ethanol. 3-Bromopyridine (0.98 mL, 10.2 mmol) is added followed by cesium carbonate (3.0 g, 9.21 mmol). Nitrogen is bubbled through the mixture for 10 minutes, then palladium tetrakistriphenylphosphine (0.53 g, 0.46 mmol) is added and nitrogen bubbling is resumed for another ten minutes. The mixture is heated to reflux for 5 hours. The mixture is allowed to cool and is filtered through Celite. The Celite pad is washed with ethyl acetate and methylene chloride. The filtrate is pumped dry and the residue is chromatographed on silica gel using a gradient elution of methanol/methylene chloride. 2-Methoxy-5-pyridin-3-yl-benzaldehyde (N1) is obtained (0.635 g, 2.98 mmol; 32% yield).